1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine

• IUPAC Name: 4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-2-(2-methylphenyl)-1,3-thiazole
• InChI: InChI=1S/C22H25N3OS/c1-17-5-3-4-6-21(17)22-23-18(16-27-22)15-24-11-13-25(14-12-24)19-7-9-20(26-2)10-8-19/h3-10,16H,11-15H2,1-2H3
• InChI Key: FDCJFPLNRCBYMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC(=CS2)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C22H25N3OS
• Molecular Weight: 379.5 g/mol

Description

1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine, also known as MPTP, is a chemical compound that has been widely studied for its potential applications in scientific research. MPTP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine is not yet fully understood, but it is thought to act as a modulator of various neurotransmitters and hormones. This compound has been shown to bind to a range of receptors, including dopamine receptors, serotonin receptors, and adrenergic receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood pressure and heart rate, and the modulation of hormone release. This compound has also been shown to have antioxidant properties, which may make it useful in the treatment of various diseases associated with oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine in lab experiments is its versatility. This compound can be used to investigate a wide range of biological processes, making it a valuable tool for researchers in various fields. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research involving 1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine. One area of interest is the development of new this compound derivatives with improved bioavailability and reduced toxicity. Additionally, this compound may have potential applications in the treatment of various diseases, such as Parkinson's disease, which is characterized by a loss of dopamine-producing neurons. Further research is needed to fully understand the potential applications of this compound in various fields.

Synthesis Methods

1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine can be synthesized using a variety of methods, including the reaction of 1-(4-methoxyphenyl)piperazine with 2-(2-methylphenyl)-1,3-thiazole-4-carboxylic acid, followed by reduction and deprotection steps. Other methods, such as the use of palladium-catalyzed cross-coupling reactions, have also been explored.

Scientific Research Applications

1-(4-methoxyphenyl)-4-{[2-(2-methylphenyl)-1,3-thiazol-4-yl]methyl}piperazine has been used in a variety of scientific research applications, including studies of the nervous system, cardiovascular system, and endocrine system. In particular, this compound has been shown to have potential as a tool for investigating the mechanisms of action of various neurotransmitters and hormones.